Cas no 2138135-48-3 (2-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138135-48-3
• MF: C₆H₉N₇
• MW: 179.182558774948
• CID: 6118499
• PubChem ID: 165472891
• Update Time: 2025-06-08

2-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine
• 2-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-2H-1,2,3-triazol-4-amine
• EN300-1113837
• 2138135-48-3

• Inchi： 1S/C6H9N7/c1-12-3-5(9-11-12)4-13-8-2-6(7)10-13/h2-3H,4H2,1H3,(H2,7,10)
• InChI Key： AVBXJNXWOIIGQF-UHFFFAOYSA-N
• SMILES： N1(CC2=CN(C)N=N2)N=CC(N)=N1

Computed Properties

• Exact Mass: 179.09194332g/mol
• Monoisotopic Mass: 179.09194332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 87.4Ų

Additional information on 2-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138135-48-3)

The compound 2-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138135-48-3) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This triazole-based derivative is characterized by the presence of two distinct 1,2,3-triazole rings, one of which is methylated at the 1-position, while the other bears an amine functional group. Such structural motifs are increasingly recognized for their versatility in drug discovery, particularly in the design of small-molecule inhibitors and bioconjugation tools.

In the context of modern drug development, 2-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine is often explored for its potential as a pharmacophore or scaffold in medicinal chemistry. The 1,2,3-triazole ring system is known for its stability under physiological conditions, making it an attractive building block for bioactive compounds. Researchers have particularly focused on its role in click chemistry applications, where the triazole moiety serves as a robust linker for molecular conjugation. This has led to its use in the synthesis of targeted therapeutics and diagnostic probes, aligning with the growing demand for precision medicine.

Another area of interest for CAS No. 2138135-48-3 is its potential in agrochemical innovation. The triazole class of compounds has historically been associated with fungicidal and herbicidal activities, and derivatives like this amine-functionalized variant are being investigated for their efficacy in crop protection. With the global push toward sustainable agriculture, the development of novel pesticide alternatives has become a hot topic, and this compound's structural flexibility makes it a candidate for further exploration in this field.

From a synthetic chemistry perspective, the preparation of 2-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine typically involves Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method is favored for its high yield, regioselectivity, and compatibility with diverse functional groups. The compound's amine group further enhances its utility, allowing for straightforward derivatization via amide coupling or reductive amination, which are critical for tailoring properties such as solubility and bioavailability.

In the realm of materials science, this compound has also shown promise. The triazole rings contribute to the formation of hydrogen-bonded networks, which can influence the mechanical and thermal properties of polymeric materials. Researchers are investigating its incorporation into smart materials and self-healing polymers, addressing the rising interest in advanced functional materials for industrial applications.

Given the increasing focus on green chemistry, the environmental profile of CAS No. 2138135-48-3 is another area of scrutiny. Efforts are underway to optimize its synthesis using catalyst-free or solvent-free conditions, reducing waste and energy consumption. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently searched by professionals in the field.

In summary, 2-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and functional adaptability position it as a valuable tool for researchers addressing contemporary challenges in drug discovery, sustainable agriculture, and advanced material design. As the scientific community continues to explore its potential, this compound is likely to remain a subject of significant interest and innovation.